N-cyclopentyl-2-((1-(4-fluorobenzyl)-1H-indol-3-yl)thio)acetamide

• IUPAC Name: N-cyclopentyl-2-[1-[(4-fluorophenyl)methyl]indol-3-yl]sulfanylacetamide
• InChI: InChI=1S/C22H23FN2OS/c23-17-11-9-16(10-12-17)13-25-14-21(19-7-3-4-8-20(19)25)27-15-22(26)24-18-5-1-2-6-18/h3-4,7-12,14,18H,1-2,5-6,13,15H2,(H,24,26)
• InChI Key: ZNCDLBHDPXWBMP-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)NC(=O)CSC2=CN(C3=CC=CC=C32)CC4=CC=C(C=C4)F
• Molecular Formula: C22H23FN2OS
• Molecular Weight: 382.5 g/mol

Description

N-cyclopentyl-2-((1-(4-fluorobenzyl)-1H-indol-3-yl)thio)acetamide, also known as CP 47,497, is a synthetic cannabinoid compound that acts as a potent agonist of the cannabinoid receptors. This compound is widely used in scientific research to study the endocannabinoid system and its effects on the body.

Scientific Research Applications

Pharmacological Evaluation for Analgesic Properties

A series of (indol-3-yl)alkylamides, including compounds with 4-fluorobenzyl moieties, demonstrated promising analgesic properties in pharmacological evaluations. These compounds exhibited potency comparable to reference drugs such as flupirtine, ibuprofen, and diclofenac when tested in rat models. The 4-fluorobenzyl derivative emerged as a lead compound for further pharmacomodulation due to its significant analgesic and anti-inflammatory activities (Fouchard et al., 2001).

Antiallergic Agents

Research on N-(pyridin-4-yl)-(indol-3-yl)acetamides and propanamides aimed at discovering novel antiallergic compounds identified a compound significantly more potent than astemizole in inhibiting histamine release and IL-4 production, highlighting its potential as a powerful antiallergic agent (Menciu et al., 1999).

Antitumor Evaluation

Studies involving the synthesis of polyfunctionally substituted heterocyclic compounds derived from 2-cyano-N-(3-cyano-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)-acetamide revealed high antiproliferative activity against various human cancer cell lines. This underscores the compound's potential in cancer therapy due to its simplicity in synthesis and diversity in reactive sites for further biological investigations (Shams et al., 2010).

Antiplasmodial Properties

Novel N-((2,5-diaryl-3-trifluoroacetyl)-1H-indol-7-yl)acetamides were synthesized and evaluated for their potential in vitro antiplasmodial properties. The compounds exhibited activity against the chloroquine-sensitive 3D7 strain of Plasmodium falciparum, indicating a promising direction for developing new antimalarial agents (Mphahlele et al., 2017).